Diethyl pyridine-2,4-dicarboxylate
Diethyl pyridine-2,4-dicarboxylate
The pro-angiogenic factor HIF-1α is targeted for destruction in normoxic environments by the hydroxylation of a specific proline residue, P564, by the oxygen-sensing enzyme HIF-α prolyl hydroxylase (HIF-PH). 2,4-DPD is a cell permeable, competitive inhibitor of HIF-PH. 2,4-DPD inhibits the hydroxylation of P564 by acting as a competitive inhibitor of the HIF-PH cofactor α-keto glutarate, with effective concentrations in the low µM range. 2,4-DPD is therefore expected to act as a pro-angiogenic compound, via the HIF-1α system.
Brand Name:
Vulcanchem
CAS No.:
41438-38-4
VCID:
VC0163749
InChI:
InChI=1S/C11H13NO4/c1-3-15-10(13)8-5-6-12-9(7-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
SMILES:
CCOC(=O)C1=CC(=NC=C1)C(=O)OCC
Molecular Formula:
C11H13NO4
Molecular Weight:
223.22 g/mol
Diethyl pyridine-2,4-dicarboxylate
CAS No.: 41438-38-4
Reference Standards
VCID: VC0163749
Molecular Formula: C11H13NO4
Molecular Weight: 223.22 g/mol
| CAS No. | 41438-38-4 |
|---|---|
| Product Name | Diethyl pyridine-2,4-dicarboxylate |
| Molecular Formula | C11H13NO4 |
| Molecular Weight | 223.22 g/mol |
| IUPAC Name | diethyl pyridine-2,4-dicarboxylate |
| Standard InChI | InChI=1S/C11H13NO4/c1-3-15-10(13)8-5-6-12-9(7-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3 |
| Standard InChIKey | MUUDQLHCIAOWPR-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC(=NC=C1)C(=O)OCC |
| Canonical SMILES | CCOC(=O)C1=CC(=NC=C1)C(=O)OCC |
| Description | The pro-angiogenic factor HIF-1α is targeted for destruction in normoxic environments by the hydroxylation of a specific proline residue, P564, by the oxygen-sensing enzyme HIF-α prolyl hydroxylase (HIF-PH). 2,4-DPD is a cell permeable, competitive inhibitor of HIF-PH. 2,4-DPD inhibits the hydroxylation of P564 by acting as a competitive inhibitor of the HIF-PH cofactor α-keto glutarate, with effective concentrations in the low µM range. 2,4-DPD is therefore expected to act as a pro-angiogenic compound, via the HIF-1α system. |
| Synonyms | 2,4-PDC diethyl ester diethyl 2,4-pyridinedicarboxylic acid diethyl-2,4-PDC |
| Reference | 1.Jaakkola, P.,Mole, D.R.,Tian, Y.M., et al. Targeting of HIF-α to the von Hippel-Lindau ubiquitylation complex by O2-regulated prolyl hydroxylation. Science 292, 468-472 (2001). |
| PubChem Compound | 170509 |
| Last Modified | Nov 11 2021 |
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